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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399 Get Quote

An In-depth Technical Guide to Bis(2-propylheptyl) Phthalate-d4

This guide provides a comprehensive overview of the chemical and physical properties of

Bis(2-propylheptyl) Phthalate-d4, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identity and Properties
Bis(2-propylheptyl) Phthalate-d4 is the deuterated form of Bis(2-propylheptyl) Phthalate

(DPHP), a high molecular weight phthalate used as a plasticizer.[1] The deuterium labeling

makes it a valuable tool in various analytical and research applications, particularly as an

internal standard for quantitative analysis.[2] The deuterium atoms are located on the benzene

ring.[3]

Table 1: Chemical and Physical Properties of Bis(2-propylheptyl) Phthalate-d4
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Property Value Source

Chemical Formula C28H42D4O4 [2][3][4]

Molecular Weight 450.69 g/mol [2][3][4][5]

CAS Number 1346601-46-4 [2][3][4][5][6]

Unlabelled CAS Number 53306-54-0 [1][3][4]

Appearance Colorless liquid [7]

Boiling Point ~330 °C (decomposes) [7]

Density ~0.984 g/cm³ [7]

Synonyms

1,2-Benzenedicarboxylic-d4

Acid 1,2-Bis(2-

propylheptyl)ester-d4, Phthalic

Acid bis(2-propylheptyl) ester-

d4

[2][3][4][8]

Solubility and Storage
Bis(2-propylheptyl) Phthalate-d4 is soluble in organic solvents such as ethanol, ether, and

dichloromethane.[7] For storage, it is recommended to keep the compound in a sealed

container away from heat and fire.[7] It should be stored in a cool, dry, and well-ventilated area,

protected from direct sunlight.[9][10]

Experimental Protocols
Synthesis
The preparation of Bis(2-propylheptyl) Phthalate-d4 involves a two-step chemical synthesis.

[7] First, the non-deuterated Bis(2-propylheptyl) phthalate is synthesized, followed by a

deuteration step.

A general procedure for the synthesis of the unlabelled compound involves the esterification of

phthalic anhydride with 2-propylheptanol.[11] The reaction can be catalyzed by a titanic acid

ester. The process typically involves heating the reactants and removing the water formed
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during the reaction.[11] Subsequent steps include neutralization and purification to yield the

final product.[11]

For the deuterated compound, the hydrogen atoms on the phthalate ring are replaced with

deuterium.[7] This is achieved by reacting the Bis(2-propylheptyl) phthalate with a deuterium

source.[7]

Synthesis of Bis(2-propylheptyl) Phthalate

Deuteration

Phthalic Anhydride + 2-Propylheptanol

Esterification Reaction
(Catalyst, Heat)

Crude Bis(2-propylheptyl) Phthalate

Reaction with Deuterium Source

Purification

Bis(2-propylheptyl) Phthalate-d4

Click to download full resolution via product page

Synthesis and Deuteration Workflow
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Application as an Internal Standard
Bis(2-propylheptyl) Phthalate-d4 is primarily used as an internal standard for quantitative

analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[2]

Experimental Workflow for Quantitative Analysis:

Sample Preparation: A known amount of the sample to be analyzed is taken.

Internal Standard Spiking: A precise amount of Bis(2-propylheptyl) Phthalate-d4 (the

internal standard) is added to the sample.

Extraction: The analyte(s) and the internal standard are extracted from the sample matrix.

Analysis: The extract is injected into the GC-MS or LC-MS system.

Quantification: The concentration of the analyte is determined by comparing its peak area to

the peak area of the internal standard.

Sample Spike with
Bis(2-propylheptyl) Phthalate-d4

 Add known amount Extraction GC-MS or LC-MS Analysis Data Analysis
(Peak Area Comparison) Quantification of Analyte

Click to download full resolution via product page

Analytical Workflow Using Internal Standard

Safety and Handling
While Bis(2-propylheptyl) Phthalate-d4 has low toxicity, appropriate safety precautions

should be observed.[7]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles), and

respiratory protection.[7][12]

Ventilation: Use in a well-ventilated area or at a workplace with good exhaustion.[7][12]
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Handling: Avoid contact with skin, eyes, and respiratory tract.[7] Wash hands thoroughly after

handling.[9]

Fire Safety: Keep away from ignition sources and do not smoke in the vicinity. Protect

against electrostatic charges.[9][12]

Spills: Absorb spills with liquid-binding material (e.g., sand, diatomite) and dispose of

according to official regulations.[12]

Applications
The primary application of Bis(2-propylheptyl) Phthalate-d4 is in scientific research.[7]

Stable Isotope Tracer: It serves as a stable isotope marker, particularly in Nuclear Magnetic

Resonance (NMR) experiments.[7]

Internal Standard: It is used as an internal standard for the accurate quantification of

phthalates and other compounds in various matrices using chromatographic techniques

coupled with mass spectrometry.[2]

Metabolic Studies: Deuterium-labeled compounds are used as tracers to study the

pharmacokinetic and metabolic profiles of drugs and other substances.[2] For instance, the

metabolism of DPHP has been investigated using deuterated analogs to track the excretion

of its metabolites.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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